2-(2,4-Dimethylbenzoyl)-5-methylpyridine
Overview
Description
The compound “2-(2,4-Dimethylbenzoyl)-5-methylpyridine” likely belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-) .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds such as “Benzoic acid,2-(2,4-dimethylbenzoyl)-” can be synthesized from Phthalic anhydride and m-Xylene .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include parameters such as melting point, boiling point, solubility, etc. For instance, “2,4-Dimethylbenzoic acid” has a melting point of 124-126 °C and a boiling point of 267 °C .Scientific Research Applications
Photodimerization Studies
2-(2,4-Dimethylbenzoyl)-5-methylpyridine has been studied in the context of photochemical dimerization. Research by Taylor and Kan (1963) explored the ultraviolet irradiation of 2-aminopyridine and its derivatives, including 2-amino-5-methylpyridine, in hydrochloric acid solution, leading to the formation of 1,4-dimers. These studies provide insights into the chemical and physical properties of such dimers, highlighting their unusual characteristics (Taylor & Kan, 1963).
Electroluminescent Properties in Platinum(II) Complexes
The compound has also been referenced in studies related to electroluminescence. Ionkin, Marshall, and Wang (2005) synthesized a series of mono-cyclometalated Pt(II) complexes using a related compound, 2-(3,5-bis(trifluoromethyl)phenyl)-4-methylpyridine. This research contributes to understanding the structural characteristics and electroluminescent properties of these complexes (Ionkin, Marshall, & Wang, 2005).
Intramolecular C-C Coupling
Research on intramolecular carbon-carbon (C-C) coupling includes studies involving 2-methylpyridine. Arevalo, Riera, and Pérez (2017) investigated the intramolecular C-C coupling in rhenium tricarbonyl complexes involving 2-methylpyridine. These findings contribute to the understanding of deprotonation and nucleophilic attack processes in the coordination sphere of such complexes (Arevalo, Riera, & Pérez, 2017).
DNA-Binding and Photocleavage Studies
In the field of biochemistry, Tan and Chao (2007) explored mixed polypyridyl ruthenium(II) complexes, which included derivatives like 4,4'-dimethyl-2,2'-bipyridine. Their research examined the binding of these complexes to calf thymus DNA and their role in promoting single-stranded cleavage of plasmid DNA upon irradiation. This work enhances understanding of DNA interactions with metal complexes (Tan & Chao, 2007).
Synthesis and Application in Material Science
The synthesis and application of imidazopyridine derivatives, which include 2-methylpyridine variants, were reviewed by Bagdi, Santra, Monir, and Hajra (2015). Their work highlights the significance of these compounds in material science and medicinal chemistry (Bagdi et al., 2015).
Safety and Hazards
The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, “2,4-Dimethylbenzoic acid” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
(2,4-dimethylphenyl)-(5-methylpyridin-2-yl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO/c1-10-4-6-13(12(3)8-10)15(17)14-7-5-11(2)9-16-14/h4-9H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KETFWXGAAQITLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)C2=NC=C(C=C2)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901225404 | |
Record name | (2,4-Dimethylphenyl)(5-methyl-2-pyridinyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901225404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1187164-98-2 | |
Record name | (2,4-Dimethylphenyl)(5-methyl-2-pyridinyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187164-98-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2,4-Dimethylphenyl)(5-methyl-2-pyridinyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901225404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.